Cas no 57716-99-1 (3-Penten-2-one, 4-hydroxy-, oxime (9CI))

• Product Name: 3-Penten-2-one, 4-hydroxy-, oxime (9CI)
• CAS No: 57716-99-1
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 1020554
• PubChem ID: 45085085
• Update Time: 2025-04-20

3-Penten-2-one, 4-hydroxy-, oxime (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 4-hydroxy-, oxime (9CI)
• 57716-99-1
• 3-Penten-2-one,4-hydroxy-,oxime(9ci)

• Inchi： 1S/C5H9NO2/c1-4(6-8)3-5(2)7/h3,6,8H,1-2H3/b4-3+
• InChI Key： VHOTVSBTKZYHLW-ONEGZZNKSA-N
• SMILES： ON/C(/C)=C/C(C)=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.3Ų